Cas no 1361579-68-1 (3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361579-68-1
• MF: C₁₁H₄Cl₃F₂N
• MW: 294.511966705322
• CID: 4799673
• Update Time: 2025-05-21

3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3F2N/c12-5-1-6(13)10(7(14)2-5)11-8(15)3-17-4-9(11)16/h1-4H
• InChI Key： RVPVXNQRLAMMNM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CN=CC=1F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine

3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361579-68-1): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361579-68-1) is a unique and highly specialized compound that has garnered significant attention in recent years due to its potential applications in various fields of chemical and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a pyridine ring substituted with difluoro and trichlorophenyl groups. The combination of these functional groups imparts unique chemical and biological properties that make it an intriguing subject for both academic and industrial exploration.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and the ability to form stable complexes with various metal ions. The presence of the difluoro and trichlorophenyl substituents significantly alters the electronic properties of the molecule, making it highly reactive and versatile. These modifications can influence the compound's solubility, stability, and reactivity, which are crucial factors in its potential applications.

In the realm of pharmaceutical research, 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted its efficacy as an inhibitor of a key enzyme implicated in cancer progression. The compound's ability to selectively target this enzyme without affecting other critical cellular processes makes it a valuable candidate for further drug development.

Beyond its pharmaceutical applications, 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine has also been investigated for its use in agrochemicals. Its unique chemical structure and reactivity make it suitable for the development of new pesticides and herbicides. Researchers have found that this compound can effectively control certain plant pathogens without causing significant environmental harm. This dual functionality—both as a potential drug candidate and an agrochemical—underscores its versatility and broad applicability.

The synthesis of 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine involves several well-established organic reactions. One common synthetic route involves the reaction of 2,4-difluoropyridine with 2,4,6-trichlorobenzoyl chloride followed by dehydrohalogenation to form the desired product. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methods have led to more efficient and environmentally friendly processes, which are essential for large-scale production.

In terms of safety and handling, while 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn at all times to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local environmental regulations to prevent any adverse impacts on ecosystems.

The future prospects for 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of the compound's behavior in different environments. These insights can guide the design of more effective derivatives with enhanced properties.

In conclusion, 3,5-Difluoro-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361579-68-1) represents a significant advancement in chemical and pharmaceutical research. Its unique molecular structure and versatile properties make it a valuable tool for scientists working across multiple disciplines. As research progresses and new applications are discovered, this compound is likely to play an increasingly important role in the development of innovative solutions to pressing global challenges.